Cas no 92902-55-1 (3-(Phenylsulfanyl)aniline hydrochloride)

• Product Name: 3-(Phenylsulfanyl)aniline hydrochloride
• CAS No: 92902-55-1
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• MDL: MFCD30342801
• CID: 4665775
• PubChem ID: 122164312
• Update Time: 2025-11-01

3-(Phenylsulfanyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)aniline hydrochloride
• 3-phenylsulfanylaniline;hydrochloride
• 3-(Phenylsulfanyl)aniline hydrochloride

• MDL： MFCD30342801
• Inchi： 1S/C12H11NS.ClH/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11;/h1-9H,13H2;1H
• InChI Key： JBNPXZDDLIRRTF-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 51.3

Additional information on 3-(Phenylsulfanyl)aniline hydrochloride

Introduction to 3-(Phenylsulfanyl)aniline hydrochloride (CAS No. 92902-55-1)

3-(Phenylsulfanyl)aniline hydrochloride, with the chemical formula C₆H₁₀N₂S·HCl, is a well-documented compound in the realm of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 92902-55-1, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both aromatic and sulfanyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The hydrochloride salt form of 3-(Phenylsulfanyl)aniline enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and drug formulation processes. This property is particularly valuable in pharmaceutical applications where solubility is a critical factor for drug bioavailability and efficacy.

In recent years, the compound has been explored for its pharmacological potential. Studies have indicated that derivatives of aniline sulfides exhibit promising activities as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The sulfur atom in the phenylsulfanyl group contributes to the compound's ability to interact with biological targets, offering a scaffold for further chemical modifications to enhance specificity and potency.

One notable area of research involves the use of 3-(Phenylsulfanyl)aniline hydrochloride as a precursor in the synthesis of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has driven the search for new therapeutic strategies, and compounds with sulfanyl groups have shown promise in disrupting bacterial cell wall synthesis and other essential metabolic pathways. Preliminary investigations suggest that modifications to the phenylsulfanyl moiety can fine-tune the antimicrobial spectrum, potentially leading to broad-spectrum antibiotics with improved efficacy.

The structural motif of 3-(Phenylsulfanyl)aniline hydrochloride also finds relevance in materials science, particularly in the development of organic semiconductors and conductive polymers. The conjugated system formed by the aromatic ring and the sulfanyl group can facilitate electron delocalization, making it a candidate material for use in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices. Research into its electronic properties has shown that slight alterations to its molecular structure can significantly impact its conductivity and optoelectronic characteristics.

From a synthetic chemistry perspective, 3-(Phenylsulfanyl)aniline hydrochloride serves as a versatile building block for constructing more complex heterocyclic compounds. Its reactivity allows for nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and other transformations that are fundamental to modern drug discovery. The ability to introduce diverse functional groups while maintaining the core phenylsulfanyl-aniline scaffold provides chemists with a flexible platform for generating novel molecules with tailored biological activities.

The compound's stability under various storage conditions further enhances its utility in industrial applications. Unlike some reactive intermediates that require stringent handling protocols, 3-(Phenylsulfanyl)aniline hydrochloride maintains its integrity over extended periods when stored properly, reducing waste and improving cost-efficiency in large-scale synthesis.

Ethical considerations are also important when working with chemical compounds like 3-(Phenylsulfanyl)aniline hydrochloride. While it is not classified as a hazardous or controlled substance under current regulations, responsible handling practices should always be followed to ensure safety in laboratory and industrial settings. Proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) are essential to mitigate any potential risks associated with chemical manipulation.

The future prospects for 3-(Phenylsulfanyl)aniline hydrochloride appear promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are likely to accelerate the development of innovative derivatives with enhanced pharmacological properties. As computational chemistry tools become more advanced, virtual screening approaches may further optimize lead compounds derived from this scaffold, streamlining the drug discovery pipeline.

In conclusion, 3-(Phenylsulfanyl)aniline hydrochloride (CAS No. 92902-55-1) represents a valuable asset in both academic research and industrial applications. Its unique structural features offer opportunities for development across multiple domains, including pharmaceuticals, materials science, and synthetic chemistry. With continued investigation into its properties and potential uses, this compound is poised to contribute significantly to advancements in science and technology.